N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide, commonly known as FMHM, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. FMHM belongs to the class of amides and is structurally similar to other compounds that have been studied for their pharmacological effects.
Mechanism of Action
The exact mechanism of action of FMHM is not fully understood, but it is believed to act on the GABAergic system in the brain. FMHM has been shown to increase the activity of GABA receptors, which are involved in the regulation of anxiety and mood. By enhancing GABAergic transmission, FMHM may be able to alleviate symptoms of anxiety and depression.
Biochemical and Physiological Effects:
FMHM has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase levels of certain neurotransmitters, such as serotonin and norepinephrine, which are involved in the regulation of mood. FMHM has also been shown to reduce levels of stress hormones, such as cortisol, suggesting that it may have an anti-stress effect.
Advantages and Limitations for Lab Experiments
One advantage of FMHM is that it is a synthetic compound, which means that it can be easily produced in large quantities. This makes it a useful tool for researchers who need a consistent and reliable source of the compound. However, one limitation of FMHM is that it has not yet been studied extensively in humans, so its safety and efficacy in humans are not yet fully known.
Future Directions
There are several potential future directions for research on FMHM. One area of interest is its potential as a treatment for anxiety and depression. Further studies in animal models and eventually in humans could help to determine whether FMHM is a safe and effective treatment for these conditions. Another area of interest is its potential as a pain reliever, which could have important implications for the treatment of chronic pain. Finally, further studies on the mechanism of action of FMHM could help to identify other potential therapeutic targets for the compound.
Synthesis Methods
FMHM can be synthesized using a multi-step process that involves the reaction of furan-2-carboxylic acid with methylcyclohexylamine. The resulting intermediate is then treated with thionyl chloride to obtain the final product. The synthesis of FMHM has been optimized to increase yield and purity, making it a viable option for large-scale production.
Scientific Research Applications
FMHM has been studied for its potential therapeutic effects, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant properties in animal models, suggesting that it may be a useful treatment for anxiety and depression in humans. FMHM has also been investigated for its potential as a pain reliever, with promising results in preclinical studies.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-14(10-12-8-5-9-16-12)13(15)11-6-3-2-4-7-11/h5,8-9,11H,2-4,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGESWFYDDWCAJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CO1)C(=O)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.